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Compound of Interest

Compound Name: N-Tosyl-L-aspartic acid

Cat. No.: B122637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Tosyl-L-aspartic acid, a key
reagent in pharmaceutical research and development. Below you will find information on
commercial suppliers, detailed experimental protocols, and quality control considerations.

Commercial Suppliers

N-Tosyl-L-aspartic acid (CAS No. 4816-82-4) is available from a range of chemical suppliers.
[1][2] Key considerations when selecting a supplier include purity, available quantities, and
cost. Below is a summary of offerings from several recognized vendors.
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Core Applications in Research and Development

N-Tosyl-L-aspartic acid serves as a crucial building block in various synthetic applications,

primarily owing to the protective nature of the tosyl group on the amino functionality of aspartic

acid. This protection is vital for preventing undesirable side reactions during complex synthetic

sequences.

Peptide Synthesis
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In solid-phase peptide synthesis (SPPS), protected amino acids are sequentially coupled to a
growing peptide chain anchored to a solid support. The tosyl group, while robust, can be
cleaved under specific, often harsh, conditions which can limit its application in standard Fmoc
or Boc-based SPPS strategies where milder deprotection steps are required. However, its
stability makes it suitable for certain applications where orthogonal protection strategies are
necessary.

Asymmetric Synthesis

As a chiral building block, N-Tosyl-L-aspartic acid is invaluable in asymmetric synthesis,
where the goal is to create specific stereoisomers of a target molecule.[3] Its well-defined
stereochemistry allows for the controlled introduction of a chiral center, which is a critical aspect
of drug design and development, as different enantiomers of a drug can have vastly different
biological activities.

Experimental Protocols

While a specific, detailed protocol for a reaction where N-Tosyl-L-aspartic acid is the primary
starting material is not readily available in the searched literature, a general procedure for the
incorporation of a protected amino acid in solid-phase peptide synthesis is provided below. This
can be adapted for N-Tosyl-L-aspartic acid, keeping in mind the specific cleavage
requirements of the tosyl group.

General Protocol for Solid-Phase Peptide Synthesis
(SPPS) Coupling

This protocol outlines the manual steps for coupling an N-protected amino acid to a resin-
bound peptide chain.

Materials:
¢ Resin with the N-terminally deprotected peptide sequence
e N-Tosyl-L-aspartic acid

e Coupling reagent (e.g., HBTU, HOBt)
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Base (e.g., DIEA)

Solvents: DMF, DCM, MeOH

SPPS reaction vessel

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for 20-30 minutes in the reaction vessel.[4]

Amino Acid Activation: In a separate vial, dissolve N-Tosyl-L-aspartic acid (1.5 equivalents),
HBTU (1.5 equivalents), and HOBt (1.5 equivalents) in DMF. Add DIEA (2 equivalents) to the
mixture.

Coupling: Add the activated amino acid solution to the swollen resin. Agitate the mixture
under an inert atmosphere for a specified time (typically 1-2 hours) to ensure complete
coupling.[5]

Washing: After the coupling reaction, drain the reaction vessel and wash the resin
sequentially with DMF, DCM, and MeOH to remove excess reagents and byproducts.[5]

Confirmation of Coupling: A small sample of the resin can be taken for a qualitative test (e.g.,
Kaiser test) to confirm the completion of the coupling reaction.

Deprotection: The N-terminal protecting group of the newly added amino acid is then
removed to allow for the next coupling cycle. For the tosyl group, specific and often harsh
cleavage conditions are required, which are not typical for standard SPPS and would need to
be optimized based on the overall synthetic strategy.

Quality Control

The quality of N-Tosyl-L-aspartic acid is critical for its successful application in synthesis.

Suppliers typically provide a Certificate of Analysis (CoA) which includes key quality control

parameters.[6]

Typical Quality Control Tests:
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o Purity Analysis: High-Performance Liquid Chromatography (HPLC) is a standard method to
determine the purity of the compound and to identify and quantify any impurities.[7][8] For
the parent compound, L-aspartic acid, HPLC methods have been developed to detect
related amino acids and organic acid contaminants with a limit of quantification as low as
0.03%.[8]

« Identity Confirmation: The structure of the compound is typically confirmed using techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

o Appearance: The physical appearance of the material (e.g., white crystalline powder) is
visually inspected.

e Melting Point: The melting point is a key physical property that can indicate the purity of a
crystalline solid.
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Caption: Comparison of common amino acid protecting groups.
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General Workflow for Solid-Phase Peptide Synthesis
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Caption: A simplified workflow for solid-phase peptide synthesis.

Signaling Pathway (lllustrative Example)

Receptor

G-Protein

ctivates

Effector Enzyme

produces

Second Messenger

Protein Kinase

bhosphorylates

Target Protein

Cellular Response

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratgry

Check Availability & Pricing

Click to download full resolution via product page

Caption: An example of a generic G-protein coupled receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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